![molecular formula C7H6O2S B1659882 5H-Thiopyrano[3,4-b]furan-4(7H)-one CAS No. 6881-51-2](/img/structure/B1659882.png)
5H-Thiopyrano[3,4-b]furan-4(7H)-one
Overview
Description
5H-Thiopyrano[3,4-b]furan-4-carbonitrile, 4,7-dihydro-7-phenyl and 2-phenyl-4H,5H,7H-1,6$l{6}-[1$l{6}]thiopyrano[3,4-b]furan-6,6-dione are similar compounds. They contain multiple bonds, aromatic bonds, and five or six-membered rings .
Synthesis Analysis
Bromination of 3,4-dihydro-2H-thiopyran derivatives leads to bromo-substituted 3,4-dihydro-2H-thiopyrans or 4H-thiopyrans, depending on the reaction conditions and the structure of the starting heterocycles .Molecular Structure Analysis
The molecular structure of these compounds includes multiple bonds, aromatic bonds, and five or six-membered rings . The structure enables the possibility of functionalization at the double bond of the heterocycle .Chemical Reactions Analysis
Bromination of 3,4-dihydro-2H-thiopyran derivatives leads to bromo-substituted 3,4-dihydro-2H-thiopyrans or 4H-thiopyrans .Physical And Chemical Properties Analysis
The molecular weight of 5H-Thiopyrano[3,4-b]furan-4-carbonitrile, 4,7-dihydro-7-phenyl is 241.313 .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “5H-Thiopyrano[3,4-b]furan-4(7H)-one”, have been synthesized and evaluated for their antibacterial activity . These compounds have shown potent levels of inhibitory activity against a variety of different Gram-positive bacteria, including multidrug-resistant clinical isolates . However, they exhibited no activity against the Gram-negative bacteria Escherichia coli .
Organic Field Effect Transistor Performance
Furan-containing compounds have been used in the design, synthesis, and characterization of solution-processable low band gap polymer semiconductors . These polymers exhibit excellent hole mobility when used as the active layer in organic thin-film transistor (OTFT) devices .
Photovoltaic Properties
The furan-containing compounds have also been used in organic photovoltaic (OPV) devices . When these polymers are used as a donor and [70]PCBM as the acceptor in OPV devices, they have shown power conversion efficiencies .
Synthesis of Novel Compounds
The “5H-Thiopyrano[3,4-b]furan-4(7H)-one” structure can be used as a building block in the synthesis of novel compounds . This has potential applications in the development of new materials and drugs .
Computational Chemical Data Analysis
The physical and chemical properties of “5H-Thiopyrano[3,4-b]furan-4(7H)-one” can be analyzed using computational chemical data . This can provide insights into its reactivity, stability, and other properties .
Medicinal Chemistry Research
Furan derivatives have been the subject of considerable levels of interest because of their wide range of pharmaceutical applications . They have shown interesting biological activities, such as antimicrobial, cytotoxic, and antitumor properties .
properties
IUPAC Name |
7H-thiopyrano[3,4-b]furan-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O2S/c8-6-3-10-4-7-5(6)1-2-9-7/h1-2H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUJLBYBLNAIVOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CO2)C(=O)CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00549565 |
Source
|
| Record name | 5H-Thiopyrano[3,4-b]furan-4(7H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00549565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5H-Thiopyrano[3,4-b]furan-4(7H)-one | |
CAS RN |
6881-51-2 |
Source
|
| Record name | 5H-Thiopyrano[3,4-b]furan-4(7H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00549565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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